Cas no 1805112-75-7 (3-Amino-2-(difluoromethyl)-5-fluoro-6-hydroxypyridine)

• Product Name: 3-Amino-2-(difluoromethyl)-5-fluoro-6-hydroxypyridine
• CAS No: 1805112-75-7
• MF: C₆H₅F₃N₂O
• MW: 178.111911535263
• CID: 4917078
• Update Time: 2025-05-20

3-Amino-2-(difluoromethyl)-5-fluoro-6-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-(difluoromethyl)-5-fluoro-6-hydroxypyridine

• Inchi： 1S/C6H5F3N2O/c7-2-1-3(10)4(5(8)9)11-6(2)12/h1,5H,10H2,(H,11,12)
• InChI Key： XJQYVNZIFLPAMO-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=C(C(N1)=O)F)N)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 283
• XLogP3: 0.2
• Topological Polar Surface Area: 55.1

Additional information on 3-Amino-2-(difluoromethyl)-5-fluoro-6-hydroxypyridine

3-Amino-2-(difluoromethyl)-5-fluoro-6-hydroxypyridine: A Comprehensive Overview

3-Amino-2-(difluoromethyl)-5-fluoro-6-hydroxypyridine, also known by its CAS number 1805112-75-7, is a highly specialized organic compound with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique pyridine ring structure, which incorporates multiple functional groups, including an amino group, a difluoromethyl group, and a hydroxyl group. These functional groups contribute to its versatile chemical properties and reactivity, making it a valuable molecule for research and development.

The synthesis of 3-Amino-2-(difluoromethyl)-5-fluoro-6-hydroxypyridine involves advanced chemical methodologies, often requiring precise control over reaction conditions to achieve the desired product. Recent studies have highlighted innovative approaches to optimize the synthesis process, ensuring higher yields and improved purity levels. For instance, researchers have explored the use of microwave-assisted synthesis and catalytic systems to streamline the production of this compound.

The structural uniqueness of 3-Amino-2-(difluoromethyl)-5-fluoro-6-hydroxypyridine has led to its exploration in various applications. One of the most promising areas is its potential role in drug discovery. The compound's ability to interact with biological targets, such as enzymes and receptors, has been extensively studied. Recent findings suggest that it may exhibit anti-inflammatory and antioxidant properties, making it a candidate for therapeutic interventions in chronic diseases.

In addition to its pharmacological applications, 3-Amino-2-(difluoromethyl)-5-fluoro-6-hydroxypyridine has shown promise in materials science. Its ability to form stable complexes with metal ions has been leveraged in the development of new materials for energy storage and catalysis. Researchers have reported enhanced electrochemical properties in batteries incorporating this compound, highlighting its potential in sustainable energy solutions.

The environmental impact of 3-Amino-2-(difluoromethyl)-5-fluoro-6-hydroxypyridine has also been a focus of recent studies. Understanding its degradation pathways and bioaccumulation potential is crucial for ensuring safe handling and disposal practices. Studies indicate that the compound undergoes rapid biodegradation under aerobic conditions, reducing its environmental footprint.

In conclusion, 3-Amino-2-(difluoromethyl)-5-fluoro-6-hydroxypyridine, with its CAS number 1805112-75-7, represents a multifaceted compound with diverse applications across chemistry, pharmacology, and materials science. Its unique structure and functional groups continue to drive innovative research, offering new possibilities for advancements in medicine and technology.